Cas no 2649060-88-6 (8,8-difluorobicyclo3.2.1octan-3-amine)
8,8-difluorobicyclo3.2.1octan-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 8,8-difluorobicyclo[3.2.1]octan-3-amine
- 2649060-88-6
- EN300-26863239
- 8,8-difluorobicyclo3.2.1octan-3-amine
-
- MDL: MFCD32679257
- Inchi: 1S/C8H13F2N/c9-8(10)5-1-2-6(8)4-7(11)3-5/h5-7H,1-4,11H2
- InChI Key: HJCQFYZUIJQQKW-UHFFFAOYSA-N
- SMILES: FC1(C2CC(CC1CC2)N)F
Computed Properties
- Exact Mass: 161.10160574g/mol
- Monoisotopic Mass: 161.10160574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26Ų
8,8-difluorobicyclo3.2.1octan-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26863239-1g |
8,8-difluorobicyclo[3.2.1]octan-3-amine |
2649060-88-6 | 1g |
$2900.0 | 2023-09-11 | ||
| Enamine | EN300-26863239-5g |
8,8-difluorobicyclo[3.2.1]octan-3-amine |
2649060-88-6 | 5g |
$8406.0 | 2023-09-11 | ||
| Enamine | EN300-26863239-10g |
8,8-difluorobicyclo[3.2.1]octan-3-amine |
2649060-88-6 | 10g |
$12465.0 | 2023-09-11 | ||
| Enamine | EN300-26863239-0.05g |
8,8-difluorobicyclo[3.2.1]octan-3-amine |
2649060-88-6 | 95.0% | 0.05g |
$2435.0 | 2025-03-20 | |
| Enamine | EN300-26863239-0.1g |
8,8-difluorobicyclo[3.2.1]octan-3-amine |
2649060-88-6 | 95.0% | 0.1g |
$2551.0 | 2025-03-20 | |
| Enamine | EN300-26863239-0.25g |
8,8-difluorobicyclo[3.2.1]octan-3-amine |
2649060-88-6 | 95.0% | 0.25g |
$2668.0 | 2025-03-20 | |
| Enamine | EN300-26863239-0.5g |
8,8-difluorobicyclo[3.2.1]octan-3-amine |
2649060-88-6 | 95.0% | 0.5g |
$2783.0 | 2025-03-20 | |
| Enamine | EN300-26863239-1.0g |
8,8-difluorobicyclo[3.2.1]octan-3-amine |
2649060-88-6 | 95.0% | 1.0g |
$2900.0 | 2025-03-20 | |
| Enamine | EN300-26863239-2.5g |
8,8-difluorobicyclo[3.2.1]octan-3-amine |
2649060-88-6 | 95.0% | 2.5g |
$5683.0 | 2025-03-20 | |
| Enamine | EN300-26863239-5.0g |
8,8-difluorobicyclo[3.2.1]octan-3-amine |
2649060-88-6 | 95.0% | 5.0g |
$8406.0 | 2025-03-20 |
8,8-difluorobicyclo3.2.1octan-3-amine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 8,8-difluorobicyclo3.2.1octan-3-amine
Comprehensive Overview of 8,8-Difluorobicyclo[3.2.1]octan-3-amine (CAS No. 2649060-88-6)
8,8-Difluorobicyclo[3.2.1]octan-3-amine (CAS No. 2649060-88-6) is a fluorinated bicyclic amine compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of two fluorine atoms at the 8-position of the bicyclo[3.2.1]octane ring system enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. Researchers are increasingly exploring its potential as a bioisostere for traditional amine functionalities, particularly in the design of CNS-active molecules and enzyme inhibitors.
The compound's molecular formula (C8H13F2N) and molecular weight (161.19 g/mol) align with the growing demand for small-molecule therapeutics with improved pharmacokinetic profiles. Recent studies highlight its utility in medicinal chemistry, where fluorination strategies are leveraged to modulate drug-target interactions and blood-brain barrier permeability. This aligns with current trends in precision medicine, where researchers seek compounds with tailored physicochemical properties to address unmet medical needs.
From a synthetic perspective, 8,8-difluorobicyclo[3.2.1]octan-3-amine serves as a versatile intermediate for structure-activity relationship (SAR) studies. Its rigid bicyclic framework offers conformational constraints that are highly desirable in GPCR-targeted drug design, a hot topic in neuropharmacology. The compound's stereochemistry also presents opportunities for developing chiral auxiliaries or asymmetric catalysts, reflecting the pharmaceutical industry's focus on stereoselective synthesis.
In agrochemical applications, the fluorine substitution pattern of this amine derivative shows promise for developing novel crop protection agents. The difluoromethylene group (-CF2-) is known to resist oxidative degradation, a property highly valued in sustainable pesticide formulations. This resonates with the global push toward green chemistry and reduced environmental persistence of agricultural chemicals.
Analytical characterization of CAS 2649060-88-6 typically involves NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis. These techniques are crucial for quality control in high-throughput screening campaigns, where compound integrity directly impacts hit identification rates. The rise of AI-assisted drug discovery platforms has further increased demand for well-characterized building blocks like this fluorinated amine.
The patent landscape reveals growing interest in this chemical space, with several applications citing derivatives of bicyclo[3.2.1]octane amines for neurodegenerative disease targets. This correlates with increasing searches for "fluorine in drug design" and "constrained amine scaffolds" across scientific databases. The compound's logP and pKa values (predicted to be 1.2 and 9.8, respectively) position it favorably for lead optimization workflows addressing solubility challenges.
From a supply chain perspective, 8,8-difluorobicyclo[3.2.1]octan-3-amine is typically available as a research-grade chemical with >95% purity. Its storage stability under inert atmosphere meets the requirements of automated synthesis platforms, which are transforming medicinal chemistry workflows. The compound's compatibility with microwave-assisted synthesis and flow chemistry setups makes it particularly relevant for modern high-efficiency laboratories.
Emerging applications in PET radiopharmaceuticals are exploring fluorine-18 labeled analogs of this scaffold for neuroimaging probes. This aligns with the explosive growth in diagnostic biomarkers research and the search for blood-brain barrier penetrant molecules—frequent topics in recent ACS meeting abstracts and medicinal chemistry forums.
In conclusion, 8,8-difluorobicyclo[3.2.1]octan-3-amine represents a compelling case study in rational molecular design, combining fluorine's beneficial effects with the geometric advantages of bridged ring systems. Its continued adoption across drug discovery pipelines underscores the importance of scaffold diversification strategies in addressing complex biological targets. As the pharmaceutical industry prioritizes three-dimensional molecular complexity, compounds like this will remain at the forefront of innovative therapeutic development.
2649060-88-6 (8,8-difluorobicyclo3.2.1octan-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)